(S)-4,4-Difluoropyrrolidine-2-carbonitrile hydrochloride

• IUPAC Name: (2S)-4,4-difluoropyrrolidine-2-carbonitrile;hydrochloride
• InChI: InChI=1S/C5H6F2N2.ClH/c6-5(7)1-4(2-8)9-3-5;/h4,9H,1,3H2;1H/t4-;/m0./s1
• InChI Key: BOGMTOHWIVLVJE-WCCKRBBISA-N
• Canonical SMILES: C1C(NCC1(F)F)C#N.Cl
• Isomeric SMILES: C1[C@H](NCC1(F)F)C#N.Cl
• Molecular Formula: C5H7ClF2N2
• Molecular Weight: 168.57 g/mol
• CAS No.: 869489-04-3

Description

The description of a chemical compound typically includes its molecular formula, structural formula, and other identifiers like CAS number, IUPAC name, etc. It may also include the class of compounds it belongs to and its applications.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes, its reactivity, and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and various spectroscopic properties. Techniques like HPLC, spectrophotometry, and thermal analysis are often used.

Scientific Research Applications

Structural and Vibrational Properties

A study by Márquez et al. (2015) examined the structural and vibrational properties of cyanopyridine derivatives, which are structurally related to (S)-4,4-Difluoropyrrolidine-2-carbonitrile hydrochloride. Using Density Functional Theory (DFT) calculations, they explored the compounds in gas and aqueous solution phases, providing insights into their molecular structures and interactions (Márquez et al., 2015).

Antimicrobial and Anticancer Potential

Research on FYX-051, a compound containing a structure similar to that of this compound, revealed its potential as an inhibitor of xanthine oxidoreductase, with implications for antimicrobial and anticancer applications. This study highlights the hybrid-type inhibitory action of such compounds (Matsumoto et al., 2011).

Synthesis and Spectroscopic Analysis

Tranfić et al. (2011) conducted a synthesis and spectroscopic analysis of pyridine-3-carbonitrile derivatives, similar to this compound. The study includes X-ray diffraction and FT-IR, FT-R, and NMR spectroscopy, which can be relevant for understanding the synthesis and properties of related compounds (Tranfić et al., 2011).

Covalent Organic Frameworks

A study by Zhang et al. (2018) investigated the creation of crystalline covalent organic frameworks using reactions that include pyridinecarbonitrile derivatives. This research could be significant for applications in material science and nanotechnology, as it demonstrates the utility of nitrile-functionalized compounds in creating stable and functional materials (Zhang et al., 2018).

Fluoropyridine Synthesis and Applications

Research by Banks et al. (1974) on the synthesis of tetrafluoropyridine derivatives, including those with carbonitrile groups, offers insights into the chemical pathways and potential applications of such compounds in various fields of chemistry (Banks et al., 1974).

Mechanism of Action

If the compound is a drug, its mechanism of action is studied. This involves understanding how the drug interacts with the body at the molecular level.

Safety and Hazards

This involves studying the toxicity, environmental impact, and safety measures associated with handling and disposing of the compound.

Future Directions

This involves discussing potential applications, ongoing research, and areas that need further investigation.